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Compound of Interest

Compound Name: CP 93129 dihydrochloride
CAS No.: 1435934-27-2
Cat. No.: B15615126
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of stock solutions of CP 93129
dihydrochloride, a potent and selective 5-HT1B receptor agonist. Accurate preparation of
stock solutions is critical for ensuring the reliability and reproducibility of experimental results.

Compound Information

CP 93129 dihydrochloride is a valuable research tool for studying the role of the 5-HT1B
receptor in various physiological processes.[1] It is a potent and highly selective agonist for this
receptor.[2][3] Proper handling and preparation of this compound are essential for its effective
use in research.

Quantitative Data Summary

For ease of reference, the key quantitative data for CP 93129 dihydrochloride are
summarized in the table below.
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Property Value Source
Molecular Weight 288.18 g/mol [2][3]
Formula C12H13N30-2HCI [2][3]

Maximum Solubility in Water

100 mM (28.82 mg/mL)

[21(31[4]

Maximum Solubility in DMSO

100 mM (28.82 mg/mL)

[2](3]

Appearance

Solid, Crystal - Powder

Storage of Solid

Desiccate at Room
Temperature or -20°C for long-

term storage

[21(31[4]

Storage of Stock Solutions

-80°C for up to 1 year

[4]

Experimental Protocol: Preparation of a 10 mM
Stock Solution

This protocol describes the preparation of a 10 mM stock solution of CP 93129

dihydrochloride in sterile, nuclease-free water. The principles of this protocol can be adapted

to prepare stock solutions of different concentrations or in other solvents like DMSO.

Materials
CP 93129 dihydrochloride powder

Sterile, nuclease-free water (or DMSO)

Sterile, conical-bottom microcentrifuge tubes (e.g., 1.5 mL)

Calibrated micropipettes and sterile filter tips

Analytical balance

Vortex mixer

(Optional) Sonicator
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Equipment

o Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant
gloves.

e Fume hood

Safety Precautions

» Handle CP 93129 dihydrochloride in a well-ventilated area, preferably within a fume hood.
» Wear appropriate PPE to avoid inhalation, ingestion, or contact with skin and eyes.

¢ In case of contact, flush the affected area with copious amounts of water and seek medical
advice if irritation persists.

¢ Dispose of waste according to institutional and local regulations.

Step-by-Step Procedure

o Equilibration: Before opening, allow the vial of CP 93129 dihydrochloride powder to
equilibrate to room temperature for at least 20 minutes. This prevents condensation from
forming on the powder.

» Weighing: Tare a sterile microcentrifuge tube on an analytical balance. Carefully weigh the
desired amount of CP 93129 dihydrochloride powder into the tube. For example, to prepare
1 mL of a 10 mM stock solution, you would need 2.88 mg of the compound (see calculation
below).

e Solvent Addition: Add the calculated volume of sterile, nuclease-free water to the
microcentrifuge tube containing the powder. To prepare 1 mL of a 10 mM stock solution, add
1 mL of water.

o Dissolution: Close the tube tightly and vortex thoroughly until the powder is completely
dissolved. If necessary, sonication can be used to aid dissolution.[4] Visually inspect the
solution to ensure there are no visible particles.
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 Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,
single-use volumes in sterile microcentrifuge tubes.

o Storage: Store the aliquots at -80°C for long-term stability.[4] When needed, thaw a single
aliquot for use in experiments.

Example Calculation for a 10 mM Stock Solution

To calculate the mass of CP 93129 dihydrochloride required to make a 10 mM stock solution:
e Molecular Weight (MW): 288.18 g/mol

e Desired Concentration (C): 10 mM = 0.010 mol/L

e Desired Volume (V): 1 mL=0.001L

Mass (g) = C (mol/L) x V (L) x MW ( g/mol)

Mass (g) = 0.010 mol/L x 0.001 L x 288.18 g/mol = 0.0028818 g

Mass (mg) = 2.88 mg

Visualizations

Experimental Workflow

The following diagram illustrates the key steps in the preparation of a CP 93129
dihydrochloride stock solution.
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Caption: Workflow for preparing CP 93129 dihydrochloride stock solutions.
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Signaling Pathway Context

CP 93129 is a selective agonist for the 5-HT1B receptor, which is a G-protein coupled receptor
(GPCR). The simplified diagram below shows the general signaling pathway initiated by the
activation of a Gi/o-coupled receptor like 5-HT1B.
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Caption: Simplified 5-HT1B receptor signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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